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Compound of Interest

Compound Name: Ethyl 2-methylbenzoate

Cat. No.: B1361085 Get Quote

An In-depth Technical Guide to Ethyl 2-Methylbenzoate

Introduction
Ethyl 2-methylbenzoate, also known as ethyl o-toluate, is an aromatic ester with the chemical

formula C₁₀H₁₂O₂.[1][2] It is a significant compound in organic chemistry, primarily serving as a

versatile building block and intermediate in the synthesis of more complex molecules.[3] This

technical guide provides a comprehensive overview of its structural formula, physicochemical

properties, synthesis, reactivity, and analytical methods, tailored for researchers, scientists, and

professionals in drug development.

Chemical Structure and Identifiers
Ethyl 2-methylbenzoate is a derivative of benzoic acid, where the carboxylic acid proton is

replaced by an ethyl group, and a methyl group is substituted at the ortho (position 2) of the

benzene ring.

Structural Formula:

(A 2D representation of Ethyl 2-methylbenzoate)

Table 1: Chemical Identifiers
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Identifier Value Reference

CAS Number 87-24-1 [1][2][4]

Molecular Formula C₁₀H₁₂O₂ [1][5][6]

Molecular Weight 164.20 g/mol [1][4][6]

IUPAC Name ethyl 2-methylbenzoate [1]

Synonyms

Ethyl o-toluate, o-Toluic acid

ethyl ester, Ethyl o-

methylbenzoate

[1][2]

InChI

InChI=1S/C10H12O2/c1-3-12-

10(11)9-7-5-4-6-8(9)2/h4-

7H,3H2,1-2H3

[1][7]

InChIKey
SOUAXOGPALPTTC-

UHFFFAOYSA-N
[1][5][7]

| SMILES | CCOC(=O)C1=CC=CC=C1C |[1] |

Physicochemical Properties
Ethyl 2-methylbenzoate is a liquid at room temperature.[5] Its physical and chemical

properties are summarized below.

Table 2: Physicochemical Properties
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Property Value Conditions Reference

Boiling Point 220-221 °C 731 mmHg [4][8]

Density 1.032 g/mL 25 °C [8]

1.035 - 1.037 g/mL 20 °C [9]

Refractive Index

(n20/D)
1.507 20 °C [8]

1.5070 - 1.5090 20 °C [9]

Flash Point 91.67 °C (TCC) [9]

LogP 2.85 [10]

| Melting Point | Not available | |[4] |

Synthesis and Reactivity
Synthesis
The most prevalent industrial method for synthesizing ethyl 2-methylbenzoate is the Fischer-

Speier esterification.[3] This involves an acid-catalyzed reaction between 2-methylbenzoic acid

and ethanol.[3] To drive the reaction to completion, an excess of ethanol is often used, or the

water produced is removed from the reaction mixture.[3] Transesterification, the process of

converting one ester to another by reacting it with an alcohol, is also a viable synthetic route.[3]
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Caption: Fischer-Speier Esterification Workflow.

Chemical Reactivity
Ethyl 2-methylbenzoate participates in a variety of chemical reactions, making it a valuable

intermediate.

Hydrolysis: In the presence of an acid or base, the ester can be hydrolyzed back to 2-

methylbenzoic acid and ethanol.[3]

Reduction: Strong reducing agents, such as lithium aluminum hydride (LiAlH₄), can reduce

the ester group to a primary alcohol (2-methylbenzyl alcohol).[3]

Electrophilic Aromatic Substitution: The aromatic ring is susceptible to electrophilic

substitution reactions like nitration and halogenation.[3]
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Side-Chain Bromination: The benzylic methyl group can be brominated using N-

bromosuccinimide (NBS), yielding ethyl 2-(bromomethyl)benzoate.[3][11] This derivative is a

key intermediate for further functionalization.

Ethyl 2-methylbenzoate
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Click to download full resolution via product page

Caption: Key Chemical Reactions of Ethyl 2-methylbenzoate.

Experimental Protocols
Synthesis of Ethyl 2-(bromomethyl)benzoate via Side-
Chain Bromination[11]
This protocol details the bromination of the methyl group using N-bromosuccinimide (NBS).

Preparation: Prepare a mixture of N-bromosuccinimide (NBS) (44.5 g, 0.25 mole) and a

catalytic amount of benzoyl peroxide (100 mg) in carbon tetrachloride (200 mL).

Reaction: Cool the mixture to 0°C. Add a solution of ethyl 2-methylbenzoate (41.2 g, 0.25

mole) in carbon tetrachloride (200 mL) dropwise to the stirring NBS mixture.

Reflux: After the addition is complete, heat the mixture at reflux for 3.5 hours under a

nitrogen atmosphere.
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Workup: Allow the reaction to cool to room temperature overnight. The precipitated

succinimide is removed by filtration, and the filter cake is washed with carbon tetrachloride.

Extraction: The combined organic filtrates are washed successively with 2 N NaOH (100 mL)

and water (2 x 100 mL).

Isolation: Dry the organic solution over anhydrous MgSO₄, filter, and evaporate the solvent

under vacuum to yield the product as an oil. The crude product can be used in subsequent

steps without further purification.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)[10]
Ethyl 2-methylbenzoate can be analyzed using a reverse-phase (RP) HPLC method.

Column: Newcrom R1 or Newcrom C18.[10]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.[10]

Detection: UV detection is typically suitable for aromatic compounds.

Note: For applications compatible with Mass Spectrometry (MS), phosphoric acid should be

replaced with a volatile acid like formic acid.[10] This scalable method is also suitable for

preparative separation to isolate impurities.[10]

Spectroscopic Data
The structure of ethyl 2-methylbenzoate is confirmed by various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR): ¹H NMR and ¹³C NMR spectra provide detailed

information about the proton and carbon environments in the molecule.[1][7]

Infrared (IR) Spectroscopy: IR spectra show characteristic absorption bands for the C=O

stretch of the ester and vibrations associated with the aromatic ring.[1][12]

Mass Spectrometry (MS): Electron ionization mass spectrometry can be used to determine

the molecular weight and fragmentation pattern of the compound.[2][12]
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Applications in Research and Drug Development
The primary significance of ethyl 2-methylbenzoate in contemporary research lies in its

function as an intermediate for organic synthesis.[3] Its chemical structure, featuring an ester, a

methyl group, and an aromatic ring, allows for diverse transformations. The ability to selectively

functionalize either the ring, the ester, or the methyl group makes it a valuable precursor for

creating a wide range of more complex chemical structures, which is a fundamental activity in

drug discovery and materials science.

Safety Information
While detailed toxicological data is not extensively covered in the provided search results,

standard laboratory safety precautions should be observed when handling ethyl 2-
methylbenzoate. It is recommended to consult the Safety Data Sheet (SDS) for

comprehensive safety and handling information. The compound has a GHS classification of

"Danger".[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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